Cas no 2306274-61-1 (2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile)

• Product Name: 2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile
• CAS No: 2306274-61-1
• MF: C₁₁H₆BrFN₂
• MW: 265.081144809723
• CID: 5764931
• PubChem ID: 138755822
• Update Time: 2026-03-11

2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• PB42248
• CS-0309459
• PS-15801
• 2306274-61-1
• 2-(6-bromo-8-fluoro-3-quinolyl)acetonitrile
• P20123
• 3-Quinolineacetonitrile, 6-bromo-8-fluoro-
• 2-(6-Bromo-8-fluoroquinolin-3-yl)acetonitrile
• 2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile

• Inchi： 1S/C11H6BrFN2/c12-9-4-8-3-7(1-2-14)6-15-11(8)10(13)5-9/h3-6H,1H2
• InChI Key： AIWDCSRWRQAXHK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=1)=CC(CC#N)=CN=2)F

Computed Properties

• Exact Mass: 263.96984g/mol
• Monoisotopic Mass: 263.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.622±0.06 g/cm3(Predicted)
• Boiling Point: 397.7±37.0 °C(Predicted)
• pka: 0.07±0.31(Predicted)

Additional information on 2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile

Comprehensive Overview of 2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile (CAS No. 2306274-61-1)

2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile (CAS No. 2306274-61-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a cyanoacetonitrile moiety, enhances its reactivity, making it invaluable for constructing complex heterocyclic frameworks. Researchers are particularly interested in its potential applications in drug discovery and material science, where its electron-withdrawing properties play a pivotal role.

The growing demand for fluoroquinolone analogs and halogenated quinolines has positioned 2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile as a compound of high relevance. In the context of AI-driven drug design, this molecule is frequently explored for its ability to modulate enzyme inhibition and receptor binding. Recent studies highlight its utility in developing antimicrobial agents and kinase inhibitors, aligning with the global focus on combating antibiotic resistance and chronic diseases. Additionally, its photophysical properties make it a candidate for OLED materials, addressing the surge in demand for energy-efficient displays.

From a synthetic perspective, CAS No. 2306274-61-1 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig protocols, due to its 6-bromo-8-fluoro substitution pattern. These reactions are pivotal in constructing biaryl systems, a common motif in FDA-approved drugs. The compound’s stability under diverse reaction conditions further underscores its versatility. Notably, its nitrile group offers opportunities for further functionalization, enabling the creation of amides, carboxylic acids, and tetrazoles, which are essential in medicinal chemistry.

Environmental and regulatory considerations are also shaping the discourse around 2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile. With increasing emphasis on green chemistry, researchers are optimizing its synthesis to minimize waste and hazardous byproducts. The compound’s low ecotoxicity profile, as indicated by preliminary assessments, makes it a safer alternative to traditional halogenated intermediates. This aligns with the EPA’s Sustainable Chemistry initiatives, which prioritize eco-friendly synthetic routes.

In the commercial sphere, CAS No. 2306274-61-1 is gaining traction among fine chemical suppliers and contract research organizations (CROs). Its inclusion in high-throughput screening libraries reflects its potential to identify novel therapeutic leads. Market analysts project steady growth in demand, driven by the expanding pharmaceutical pipeline and advancements in precision medicine. Furthermore, its role in proteolysis-targeting chimeras (PROTACs) highlights its relevance in cutting-edge degradation therapy research.

To conclude, 2-(6-Bromo-8-fluoro-3-quinolyl)acetonitrile exemplifies the intersection of chemical innovation and practical application. Its multifaceted utility—spanning drug development, material science, and sustainable synthesis—positions it as a compound of enduring significance. As scientific inquiry evolves, this molecule will likely remain at the forefront of interdisciplinary research, addressing both current and emerging challenges in the life sciences.